Coal tar

• CAS No.: 8007-45-2
• Molecular Formula: C20H13Br

Description

By-product obtained during distillation of bituminous coal

Scientific Research Applications

Dermatological Applications

Coal tar, an ancient treatment for skin conditions like psoriasis and eczema, exhibits anti-inflammatory, antibacterial, antipruritic, and antimitotic effects. Studies have investigated its potential carcinogenicity, but findings suggest no clear evidence of an increased risk of skin tumors or internal tumors from dermatological use of this compound. New epidemiological studies are necessary for a comprehensive risk assessment (Roelofzen et al., 2007). Additionally, a large cohort study involving patients with psoriasis and eczema found no significant increase in cancer risk from this compound treatment, challenging the previously held concerns about its safety (Roelofzen et al., 2008).

Occupational Exposure Risks

Occupational dermal exposure to this compound can cause various skin conditions, including phototoxic reactions, irritation, allergic dermatitis, folliculitis, and hyperpigmentation. Long-term exposure, even at low levels, has been associated with an increased risk of malignancy, although the mechanism is not fully understood. Further research is needed to confirm the carcinogenic, mutagenic, and cytotoxic potential of this compound on skin (Moustafa et al., 2015).

This compound in Cosmetics

This compound functions in cosmetic products as a biocide and denaturant, with its use monitored due to the presence of carcinogenic compounds. Studies have explored its systemic distribution through skin absorption, with varying effects observed in short-term animal studies. The Cosmetic Ingredient Review (CIR) Expert Panel emphasizes that this compound use in cosmetics should not induce a biological effect in users (International Journal of Toxicology, 2008).

Molecular Mechanisms in Psoriasis Treatment

The molecular mechanisms of this compound's therapeutic effects in psoriasis treatment involve polycyclic aryl hydrocarbons, particularly carbazole. Further research is warranted to fully characterize these mechanisms, which could lead to new therapies for psoriasis (Sekhon et al., 2018).

Role in Skin Cancer Studies

Several studies have explored the carcinogenic potential of this compound in dermatological practice. While occupational exposure to this compound increases the risk of cutaneous malignancies, therapeutic use in dermatology shows conflicting evidence regarding skin cancer risk. More controlled studies are needed for conclusive evidence (Pion et al., 1995).

This compound in Phototherapy

This compound's efficacy in combination with ultraviolet (UV) phototherapy for psoriasis has been evaluated. Studies suggest that this compound combined with suberythemogenic UVB is an effective and safer alternative to more aggressive UVB therapy (Lowe et al., 1983).

This compound's Pharmacological Effects

The aryl hydrocarbon receptor (AhR) is identified as the key target for the pharmacological effects of this compound in treating skin disorders. With this compound's reduced use due to carcinogenic concerns, other AhR ligands like Tapinarof are being explored for treating psoriasis and atopic dermatitis (Merk, 2019).

Mechanism of Action

Target of Action

Coal tar, a by-product of bituminous coal, is primarily used on the skin and scalp to treat conditions such as eczema, psoriasis, and seborrheic dermatitis . It targets the skin cells, specifically the keratinocytes, and the scalp to alleviate itching, irritation, and dry patches .

Mode of Action

This compound is a keratolytic agent, which means it reduces the growth rate of skin cells and softens the skin’s keratin . It works by slowing bacterial growth and loosening and softening scales and crust . It also demonstrates antifungal, anti-inflammatory, anti-itch, and antiparasitic properties .

Biochemical Pathways

This compound affects several biochemical pathways. It slows down skin cell reproduction, which is particularly beneficial in conditions like psoriasis and seborrheic dermatitis where skin cell turnover is abnormally high . It also normalizes inflammation by reducing cytokine and chemokine production .

Pharmacokinetics

This compound is intended for local use only, and there is no systemic absorption Therefore, its Absorption, Distribution, Metabolism, and Excretion (ADME) properties are largely localized to the area of application .

Result of Action

The result of this compound action is the alleviation of symptoms associated with skin conditions like psoriasis, eczema, and seborrheic dermatitis. It provides local relief of itching, dryness, and irritation caused by these conditions . It also helps in reducing redness, scaling, and flaking of the skin .

Action Environment

The efficacy and stability of this compound can be influenced by environmental factors. For instance, this compound may stain the skin, hair, clothes, or bedding and has a strong smell . Some this compound products contain ingredients that are flammable, which can cause clothes or bedding to burn more easily . Therefore, the environment in which this compound is used and stored can impact its action and efficacy.

Safety and Hazards

Coal tar was listed as a known human carcinogen in the first Report on Carcinogens from the U.S. Federal Government, issued in 1980. Side effects include skin irritation, sun sensitivity, allergic reactions, and skin discoloration. It is unclear if use during pregnancy is safe for the baby and use during breastfeeding is not typically recommended.

Future Directions

Coal tar is an important raw material for obtaining value-added aromatics. The comprehensive processing route for value-added utilization of this compound was proposed. This compound research ideas are put forward in combination with future research directions.